Cas no 132004-28-5 (Bromhexine Impurity D)

• Product Name: Bromhexine Impurity D
• CAS No: 132004-28-5
• MF: C₁₄H₂₁BrN₂
• MW: 297.233942747116
• CID: 1079958
• PubChem ID: 14549853
• Update Time: 2025-04-20

Bromhexine Impurity D Chemical and Physical Properties

Names and Identifiers

• Bromhexine Impurity D
• 4-bromo-2-((cyclohexyl(methyl)amino)methyl)aniline
• Bromhexine Impurity 6
• Bromhexine Impurity 5
• Bromhexine Impurity 4
• Bromhexine Impurity 3
• Bromhexine Impurity 2
• Bromhexine Impurity 1
• Bromhexine Impurity 7
• Bromhexine Impurity 8
• Bromhexine Impurity 9
• N-(2-Amino-5-bromobenzyl)-N-methyl-cyclohexanamine Dihydrochloride
• BCP33616
• 4-bromo-2-[[cyclohexyl(methyl)amino]methyl]aniline
• starbld0008792
• 132004-28-5
• Bromhexine EP Impurity D
• 4-Bromo-2-{[cyclohexyl(methyl)amino]methyl}aniline
• DTXSID90561579
• SCHEMBL15302870
• BroMhexine Hydrochloride iMpurity DN-(2-AMino-5-broMobenzyl)-N-MethylcyclohexanaMine Dihydrochloride
• 10076-98-9

• Inchi： 1S/C14H21BrN2/c1-17(13-5-3-2-4-6-13)10-11-9-12(15)7-8-14(11)16/h7-9,13H,2-6,10,16H2,1H3
• InChI Key： ZYLPFXIGTPKCAO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(C)C1CCCCC1)N

Computed Properties

• Exact Mass: 296.08881g/mol
• Monoisotopic Mass: 296.08881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.3Ų